Cas no 2229647-17-8 (3-5-(trifluoromethyl)furan-2-ylprop-2-en-1-amine)

• Product Name: 3-5-(trifluoromethyl)furan-2-ylprop-2-en-1-amine
• CAS No: 2229647-17-8
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 5911400
• PubChem ID: 165716336
• Update Time: 2023-12-14

3-5-(trifluoromethyl)furan-2-ylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-5-(trifluoromethyl)furan-2-ylprop-2-en-1-amine
• 3-[5-(trifluoromethyl)furan-2-yl]prop-2-en-1-amine
• EN300-2002798
• 2229647-17-8

• Inchi： 1S/C8H8F3NO/c9-8(10,11)7-4-3-6(13-7)2-1-5-12/h1-4H,5,12H2/b2-1+
• InChI Key： PRKQYDWYTUSLBZ-OWOJBTEDSA-N
• SMILES： FC(C1=CC=C(/C=C/CN)O1)(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų